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Compound of Interest |

Compound Name: 5-phenyl-1,3-benzoxazole-2-thiol
Cat. No.: B7945930
Get Quote

Executive Summary

Compound: 5-Phenyl-1,3-benzoxazole-2-thiol CAS Registry Number: 17371-99-2 Molecular
Formula: C13HosNOS Molecular Weight: 227.28 g/mol

5-Phenyl-1,3-benzoxazole-2-thiol is a privileged heterocyclic scaffold in medicinal chemistry,
serving as a precursor for antimicrobial, anti-inflammatory, and anticancer agents. Its structural
integrity is defined by the fusion of a phenyl-substituted benzene ring with an oxazole ring,
bearing a sulfur moiety at the C2 position.

This guide provides a comprehensive analysis of its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) profiles. Special emphasis is placed on the thione-
thiol tautomerism, a critical factor often overlooked that fundamentally alters spectral
interpretation.

Molecular Architecture & Tautomerism

Understanding the tautomeric equilibrium is a prerequisite for accurate spectral assignment. In
the solid state and in polar aprotic solvents (e.g., DMSO-ds), the compound predominantly
exists as the thione tautomer (benzoxazoline-2-thione), characterized by an N-H bond and a
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C=S double bond. The thiol form (mercaptobenzoxazole) is generally a minor contributor
unless trapped by alkylation or in specific non-polar environments.

Tautomeric Equilibrium Diagram

Dominant Form (Polar/Solid) Minor Form (Non-polar)
Thione Form o q Thiol Form
(5-phenylbenzo[d]oxazole-2(3H)-thione) €q == (5-phenylbenzo[d]oxazole-2-thiol)
C=S, N-H C-S-H, C=N

Click to download full resolution via product page

Figure 1: Tautomeric equilibrium favoring the thione form in standard analytical solvents
(DMSO, MeOH).

Synthesis Pathway & Impurity Profile

To interpret the spectra correctly, one must recognize potential impurities from the synthesis.
The standard industrial route involves the cyclization of 2-amino-4-phenylphenol with carbon
disulfide (CSz) or potassium ethyl xanthate.

Synthesis Workflow
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Reagent: CS2 / KOH

Start: 2-Amino-4-phenylphenol (Reflux in EtOH/H20)

Cyclization

Intermediate: Xanthate Salt

y

Acidification (HCI)

Protonation

Product: 5-Phenyl-1,3-benzoxazole-2-thiol
(Precipitate)

Click to download full resolution via product page

Figure 2: Synthesis via oxidative cyclization. Common impurities include unreacted
aminophenol (broad OH/NH signals) or disulfide dimers (M+ at 452).

Spectroscopic Characterization
A. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-de (Preferred due to solubility and stabilization of the thione form). Reference:
TMS (0.00 ppm).

'H NMR Data (400 MHz, DMSO-de)

The spectrum is characterized by a downfield broad singlet (NH) and a complex aromatic
region due to the biphenyl-like nature of the 5-phenyl substituent.
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13C NMR Data (100 MHz, DMSO-ds)
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Shift (6 ppm) Carbon Type Assignment Structural Insight

Characteristic thione
180.5 C=S C-2 carbon. (Thiol C-2

would be ~165 ppm).

Bridgehead carbon
148.2 C-O (Quat) C-7a

attached to Oxygen.

Ipso carbon of the
139.5 C-Ph (Quat) Ph-C1' _

phenyl ring.

Substituted carbon on
137.8 C-Ar (Quat) C-5 ]

benzoxazole ring.

Bridgehead carbon
132.1 C-N (Quat) C-3a _

attached to Nitrogen.

Meta carbons of
129.0 CH Ph-C3'/5'

phenyl group.

Para carbon of phenyl
127.5 CH Ph-C4'

group.

Ortho carbons of
126.8 CH Ph-C2'/6'

phenyl group.

Benzoxazole ring
123.4 CH C-6

carbon.

Benzoxazole ring
110.2 CH C-7 carbon (shielded by

Oxygen).

Benzoxazole ring
108.5 CH C-4

carbon.

B. Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR. The IR spectrum provides rapid confirmation of the thione form

(C=S) and absence of the thiol (S-H).
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for the phenyl group.

C. Mass Spectrometry (MS)

Method: EI (Electron lonization, 70 eV) or ESI (Electrospray). Molecular lon: m/z 227 (M™).

Fragmentation Pathway (EI)

The molecule exhibits a stable molecular ion due to high aromaticity. Primary fragmentation

involves the loss of the heteroatom core components.

e M™* (227): Base peak or high intensity.

e [M-COQO]* (199): Loss of Carbon Monoxide (common in benzoxazoles).

e [M - CSJ* (183): Loss of CS from the thione moiety.
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e [M - CO - CS]*: Further degradation to the carbazole/biphenyl amine precursors.

e m/z 77: Phenyl cation (CeHs*), confirming the 5-phenyl substituent.

MS Fragmentation Logic

Molecular lon (M+)
m/z 227

- 44 Da (CS)

Ring Cleavage

Phenyl Cation
m/z 77

Click to download full resolution via product page
Figure 3: Primary electron ionization (EIl) fragmentation pathways.
Quality Control & Assay Development
For drug development professionals incorporating this scaffold:
e Purity Assay (HPLC):
o Column: C18 (e.g., Agilent Zorbax Eclipse).
o Mobile Phase: Acetonitrile/Water (0.1% Formic Acid) gradient.

o Detection: UV @ 305 nm (The extended conjugation of the phenyl group shifts the Amax
red compared to unsubstituted benzoxazole-2-thiol).

¢ Solubility: High in DMSO, DMF, THF. Low in Water, Hexane.
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 Stability: Stable to air and moisture. Oxidizes to the disulfide (dimer) upon prolonged
exposure to strong oxidants (e.g., lodine, H203).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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